6-Oxotetradecanoic acid
6-Oxotetradecanoic acid
elongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, is considered to be a fatty acid lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Outside of the human body, can be found in milk and milk products. This makes a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
1619-89-2
VCID:
VC0154787
InChI:
InChI=1S/C14H26O3/c1-2-3-4-5-6-7-10-13(15)11-8-9-12-14(16)17/h2-12H2,1H3,(H,16,17)
SMILES:
CCCCCCCCC(=O)CCCCC(=O)O
Molecular Formula:
C14H26O3
Molecular Weight:
242.35 g/mol
6-Oxotetradecanoic acid
CAS No.: 1619-89-2
Main Products
VCID: VC0154787
Molecular Formula: C14H26O3
Molecular Weight: 242.35 g/mol
| CAS No. | 1619-89-2 |
|---|---|
| Product Name | 6-Oxotetradecanoic acid |
| Molecular Formula | C14H26O3 |
| Molecular Weight | 242.35 g/mol |
| IUPAC Name | 6-oxotetradecanoic acid |
| Standard InChI | InChI=1S/C14H26O3/c1-2-3-4-5-6-7-10-13(15)11-8-9-12-14(16)17/h2-12H2,1H3,(H,16,17) |
| Standard InChIKey | FCMLVMXRWKFUTG-UHFFFAOYSA-N |
| SMILES | CCCCCCCCC(=O)CCCCC(=O)O |
| Canonical SMILES | CCCCCCCCC(=O)CCCCC(=O)O |
| Melting Point | 70-71°C |
| Physical Description | Solid |
| Description | elongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, is considered to be a fatty acid lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Outside of the human body, can be found in milk and milk products. This makes a potential biomarker for the consumption of this food product. |
| PubChem Compound | 454063 |
| Last Modified | Nov 11 2021 |
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